Cas no 2166693-69-0 (3-(2-formyl-4-methylpyridin-3-yl)prop-2-ynoic acid)

• Product Name: 3-(2-formyl-4-methylpyridin-3-yl)prop-2-ynoic acid
• CAS No: 2166693-69-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 6367354
• PubChem ID: 165579416
• Update Time: 2024-01-02

3-(2-formyl-4-methylpyridin-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formyl-4-methylpyridin-3-yl)prop-2-ynoic acid
• EN300-1585686
• 2166693-69-0

• Inchi： 1S/C10H7NO3/c1-7-4-5-11-9(6-12)8(7)2-3-10(13)14/h4-6H,1H3,(H,13,14)
• InChI Key： VZHSRRPCLGKGMH-UHFFFAOYSA-N
• SMILES： O=CC1C(C#CC(=O)O)=C(C)C=CN=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes